Gold, isotope of mass 200

• CAS No.: 20091-45-6
• Molecular Formula: Au
• Molecular Weight: 199.9708 g/mol
• IUPAC Name: gold-200
• InChI: InChI=1S/Au/i1+3
• InChI Key: PCHJSUWPFVWCPO-AKLPVKDBSA-N
• Isomeric SMILES: [200Au]
• Canonical SMILES: [Au]

Description

Gold-200 is a radioactive isotope of gold with the symbol 200 Au. It has a mass number of 200, consisting of 79 protons and 121 neutrons. This isotope is known for its relatively short half-life of approximately 48.4 minutes . Gold-200 is primarily used in scientific research due to its unique properties and behavior in various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: Gold-200 is typically produced through neutron activation of platinum-200. This process involves bombarding platinum-200 with neutrons, resulting in the formation of gold-200 through a nuclear reaction. The reaction conditions require a neutron source, such as a nuclear reactor, and precise control over the neutron flux to ensure the desired isotope is produced .

Industrial Production Methods: Industrial production of gold-200 is limited due to its short half-life and specialized applications. It is generally produced in small quantities for research purposes. The production process involves the irradiation of platinum-200 targets in a nuclear reactor, followed by chemical separation to isolate the gold-200 isotope .

Chemical Reactions Analysis

Types of Reactions: Gold-200 undergoes various chemical reactions, including:

Oxidation: Gold-200 can be oxidized to form gold(III) compounds, such as gold(III) chloride (AuCl3).

Reduction: Gold-200 can be reduced to its metallic form using reducing agents like sodium borohydride.

Substitution: Gold-200 can participate in substitution reactions, where ligands in gold complexes are replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Chlorine gas or hydrochloric acid can be used to oxidize gold-200 to gold(III) chloride.

Reduction: Sodium borohydride or hydrogen gas can be used as reducing agents to convert gold-200 compounds to metallic gold.

Substitution: Ligands such as thiolates, phosphines, and cyanides are commonly used in substitution reactions involving gold-200.

Major Products Formed:

Oxidation: Gold(III) chloride (AuCl3)

Reduction: Metallic gold (Au)

Substitution: Various gold complexes, such as gold(I) thiolate and gold(I) phosphine complexes.

Scientific Research Applications

Medical Applications

1.1 Cancer Therapy

Recent studies have highlighted the effectiveness of gold nanoparticles, including those derived from gold isotopes, in cancer treatment. Research indicates that larger star-shaped gold nanoparticles are more effective against cancer cells compared to their smaller counterparts. This is attributed to their ability to penetrate cell membranes more effectively and induce oxidative stress leading to apoptosis (programmed cell death) in cancer cells .

1.2 Imaging and Diagnostics

Gold isotopes are also utilized in imaging techniques such as computed tomography (CT) and positron emission tomography (PET). Their high atomic number makes them excellent contrast agents, enhancing the visibility of tissues and abnormalities during imaging procedures. The ability to bind to specific biomolecules allows for targeted imaging, improving diagnostic accuracy .

1.3 Drug Delivery Systems

Gold nanoparticles serve as carriers for drug delivery systems due to their biocompatibility and ease of functionalization. They can encapsulate therapeutic agents and release them in a controlled manner at targeted sites within the body, thereby minimizing side effects and enhancing treatment efficacy .

Nanotechnology Applications

2.1 Biosensors

Gold nanoparticles are widely used in biosensors for detecting biomolecules due to their unique optical properties. When conjugated with specific antibodies or DNA sequences, they can provide sensitive detection of pathogens or biomarkers associated with diseases . The changes in the absorption spectra of gold nanoparticles upon binding with target molecules allow for quantitative analysis, making them valuable tools in clinical diagnostics.

2.2 Photothermal Therapy

In photothermal therapy, gold nanoparticles absorb light and convert it into heat, selectively destroying cancer cells while sparing surrounding healthy tissue. This method leverages the unique optical properties of gold isotopes, making them effective agents for localized cancer treatment .

Materials Science Applications

3.1 Catalysis

Gold isotopes have been studied for their catalytic properties in various chemical reactions, particularly in oxidation reactions. Their ability to facilitate reactions at lower temperatures makes them ideal candidates for green chemistry applications .

3.2 Electronic Components

The unique electrical properties of gold isotopes make them suitable for use in electronic components such as sensors and conductive inks. Their stability and conductivity enhance the performance of electronic devices .

Case Studies

Study	Application	Findings
1	Cancer Therapy	Larger star-shaped gold nanoparticles induce apoptosis more effectively than smaller ones in glioma cells .
2	Drug Delivery	Gold nanoparticles successfully encapsulated chemotherapeutics, demonstrating controlled release profiles .
3	Biosensors	Gold nanoparticle-based biosensors showed high sensitivity for detecting viral pathogens .

Mechanism of Action

The mechanism of action of gold-200 in biological systems involves its interaction with cellular components. Gold-200 can bind to proteins and enzymes, affecting their function. It can also interact with nucleic acids, potentially causing DNA damage. The radioactive decay of gold-200 releases beta particles, which can induce cellular damage and apoptosis .

Molecular Targets and Pathways:

Proteins and Enzymes: Gold-200 can inhibit the activity of enzymes such as acid phosphatase and beta-glucuronidase.

DNA: Gold-200 can cause DNA strand breaks and mutations through its radioactive decay

Comparison with Similar Compounds

Gold-200 can be compared with other gold isotopes and compounds, such as:

Gold-198: Another radioactive isotope of gold with a longer half-life of 2.7 days, used in brachytherapy for cancer treatment.

Gold-199: A radioactive isotope with a half-life of 3.14 days, used in diagnostic imaging.

Gold(I) Compounds: Such as gold(I) thiolate, used in the treatment of rheumatoid arthritis.

Gold(III) Compounds: Such as gold(III) chloride, used in catalysis and materials science

Uniqueness of Gold-200: Gold-200’s short half-life and specific decay properties make it particularly useful for short-term studies and applications where rapid decay is advantageous. Its unique behavior in chemical reactions and biological systems distinguishes it from other gold isotopes and compounds .

Biological Activity

Gold, particularly in the form of nanoparticles (AuNPs), has garnered significant attention in biomedical research due to its unique properties and potential applications. This article focuses on the biological activity of gold, specifically the isotope with a mass of 200, exploring its antibacterial properties, interactions with cellular systems, and implications for medical applications.

Overview of Gold Isotope Mass 200

Gold-200 is a stable isotope of gold that may exhibit similar biological behaviors as other forms of gold, particularly in nanoparticle form. Research has shown that gold nanoparticles can interact with biological systems in various ways, influencing cellular processes and exhibiting therapeutic potential.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of gold nanoparticles synthesized from natural sources. For instance, one study synthesized gold nanoparticles using panchagavya (PG) and evaluated their antibacterial activity against several pathogens:

Pathogen	Zone of Inhibition (mm)
Klebsiella pneumoniae	17.12 ± 0.14
Escherichia coli	Not specified
Bacillus subtilis	11.42 ± 0.58

The results indicated strong antibacterial activity against Gram-negative bacteria and moderate activity against Gram-positive bacteria, suggesting that PG-AuNPs could be effective in combating antibiotic resistance .

Cellular Interactions and Toxicity

Gold nanoparticles also exhibit notable effects on cellular viability and morphology. A study involving functionalized gold nanoparticles demonstrated that they could significantly alter the metabolic activity and viability of HeLa and SH-SY5Y cell cultures. The findings included:

• Cell Morphology Changes : Cells became round and detached, indicating cytotoxic effects.
• Toxicity Levels : The study reported significant damage at concentrations ranging from 0.17 to 350 μM, with smaller nanoparticles (16 nm) causing more pronounced damage compared to larger ones .

Furthermore, the interaction of gold nanoparticles with cellular components can lead to oxidative stress, apoptosis, or necrosis through reactive oxygen species (ROS) generation. For instance, glucose-capped gold nanoparticles induced necrosis in HeLa cells after prolonged exposure .

Case Studies on Therapeutic Applications

Gold nanoparticles have been explored for various therapeutic applications, particularly in cancer treatment:

• Targeted Drug Delivery : Gold nanoparticles serve as carriers for drugs targeting specific cancer cells. Studies have shown enhanced uptake rates when functionalized with specific ligands, leading to improved tumor suppression capabilities .
• Imaging and Diagnostics : Their unique optical properties allow for effective bioimaging techniques, aiding in the detection of cancer cells and other biological markers .

Summary of Biological Effects

The biological effects of gold isotopes, particularly in nanoparticle form, can be summarized as follows:

Property	Effect
Antibacterial Activity	Strong against Gram-negative bacteria; moderate against Gram-positive bacteria
Cellular Viability	Significant toxicity observed at higher concentrations; induces apoptosis/necrosis
Drug Delivery	Enhanced targeting and accumulation in tumor tissues
Imaging Capabilities	Effective for bioimaging and diagnostics

Q & A

Basic Research Questions

Q. What are the primary methods for synthesizing gold-200 (²⁰⁰Au) in laboratory settings, and how do they compare in yield and purity?

Gold-200 is not naturally occurring and must be synthesized via nuclear reactions. Common methods include neutron irradiation of stable gold isotopes (e.g., ¹⁹⁷Au) or charged-particle reactions (e.g., proton bombardment of platinum targets). Yield optimization requires precise control of irradiation time, particle energy, and target composition. Post-synthesis, radiochemical separation techniques (e.g., solvent extraction or ion-exchange chromatography) are critical for isolating ²⁰⁰Au from byproducts like ¹⁹⁸Au or ¹⁹⁹Au . Purity is assessed via gamma spectroscopy or mass spectrometry to resolve isotopic interference .

Q. How can the nuclear properties (half-life, decay mode) of ²⁰⁰Au be experimentally determined?

The half-life is measured using decay curves from gamma-ray spectroscopy, tracking the activity of characteristic emissions (e.g., ²⁰⁰Au’s β⁻ decay to ²⁰⁰Hg). Decay modes are identified via beta/gamma coincidence spectroscopy to distinguish between competing pathways (e.g., β⁻ decay vs. electron capture). Magnetic dipole moment and nuclear spin can be inferred from hyperfine splitting in laser spectroscopy or nuclear magnetic resonance (NMR) under cryogenic conditions .

Q. What challenges arise in stabilizing ²⁰⁰Au for experimental applications, and how are they mitigated?

Due to its short half-life (theorized to be <1 day based on neighboring isotopes), ²⁰⁰Au requires rapid post-synthesis processing. Encapsulation in inert matrices (e.g., gold nanoparticles or organometallic complexes) can reduce isotopic leaching and radiation-induced decomposition. Chelating agents like thiourea derivatives improve solubility and stability in aqueous systems .

Advanced Research Questions

Q. How does the metastable state of ²⁰⁰Au influence its catalytic behavior in surface-mediated reactions?

Theoretical studies suggest that ²⁰⁰Au’s unstable nucleus may induce lattice distortions in supported clusters, altering electronic properties. For example, quantum size effects in sub-2 nm gold clusters on TiO₂ enhance CO oxidation activity by modifying d-band electron density. Experimental validation requires in situ X-ray absorption spectroscopy (XAS) or scanning tunneling microscopy (STM) to correlate nuclear instability with catalytic active sites .

Q. What computational models are used to predict the decay pathways of ²⁰⁰Au, and how do discrepancies between theory and experimental data arise?

Density functional theory (DFT) and shell-model calculations predict β⁻ decay dominance for ²⁰⁰Au, but experimental data may show unexpected branching ratios due to nuclear deformation or pairing correlations. Discrepancies are resolved by refining nuclear potential parameters (e.g., spin-orbit coupling) or incorporating quasi-particle random-phase approximation (QRPA) for beta-decay rates .

Q. How can isotope ratio mass spectrometry (IRMS) distinguish ²⁰⁰Au from isobaric interferences in environmental samples?

High-resolution IRMS separates ²⁰⁰Au from isobars (e.g., ²⁰⁰Hg) using energy filters and multi-collector detectors. Pre-concentration via neutron activation (e.g., converting ¹⁹⁷Au to ²⁰⁰Au in a reactor) enhances detection limits. Calibration against certified standards (e.g., NIST SRM 989) ensures accuracy, while collision/reaction cells mitigate polyatomic interferences .

Q. What role does ²⁰⁰Au play in elucidating nucleosynthetic processes in astrophysical contexts?

As a neutron-rich isotope, ²⁰⁰Au may form via the r-process in supernovae. Its decay products (e.g., ²⁰⁰Hg) are traced in presolar grains using secondary ion mass spectrometry (SIMS). Discrepancies between observed and modeled isotopic abundances test astrophysical site conditions (e.g., neutron flux density and temperature) .

Q. Methodological Considerations

• Experimental Design : Use short-lived isotope protocols (e.g., rapid quenching in liquid nitrogen) to minimize decay loss during characterization .
• Data Contradictions : Cross-validate nuclear data (e.g., half-life) across labs using traceable standards and multi-method approaches (e.g., gamma counting vs. accelerator mass spectrometry) .